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Compound of Interest

Compound Name:
O-(4-Chlorobenzyl)hydroxylamine

hydrochloride

Cat. No.: B112572 Get Quote

An In-depth Technical Guide to O-(4-Chlorobenzyl)hydroxylamine Hydrochloride

This technical guide provides a comprehensive overview of O-(4-
Chlorobenzyl)hydroxylamine hydrochloride, a chemical compound utilized by researchers,

scientists, and drug development professionals. This document details its physicochemical

properties, synthesis, and applications, with a focus on its role as a synthetic intermediate.

Core Compound Properties
O-(4-Chlorobenzyl)hydroxylamine hydrochloride is a substituted hydroxylamine derivative.

Its key quantitative data are summarized in the table below, providing a clear reference for

laboratory use.
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Property Value Citations

Molecular Weight 194.06 g/mol [1][2]

Molecular Formula C₇H₉Cl₂NO [1][2]

CAS Number 38936-60-6 [1][2]

Appearance White crystalline solid [3][4]

Melting Point

Data not available for this

specific isomer. For

comparison, hydroxylamine

hydrochloride melts at

approximately 152-157 °C with

decomposition.

[3][4][5][6]

Solubility

No specific data for this

isomer. Hydroxylamine

hydrochloride is highly soluble

in water and soluble in

alcohols like ethanol and

methanol.

[5]

Synthesis and Experimental Protocols
The synthesis of O-(4-Chlorobenzyl)hydroxylamine hydrochloride typically involves the O-

alkylation of a hydroxylamine derivative with 4-chlorobenzyl chloride. While a specific detailed

protocol for this exact compound is not readily available in the cited literature, a general and

adaptable procedure can be derived from the synthesis of related benzylhydroxylamine

hydrochlorides.

General Synthesis Protocol for O-Arylmethyl-
Hydroxylamine Hydrochlorides
This protocol is adapted from methodologies described for similar compounds and should be

optimized for O-(4-Chlorobenzyl)hydroxylamine hydrochloride.

Materials:
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Hydroxylamine hydrochloride

Sodium or potassium hydroxide

4-Chlorobenzyl chloride

A suitable solvent (e.g., methanol, ethanol, or a biphasic system)

Hydrochloric acid

Procedure:

Preparation of Hydroxylamine Free Base (in situ): A solution of hydroxylamine hydrochloride

in a suitable solvent is treated with a base, such as sodium hydroxide, typically at a low

temperature (0-10 °C) to generate the free hydroxylamine in the reaction mixture.

Alkylation: 4-Chlorobenzyl chloride is added to the reaction mixture. The reaction is stirred,

and the temperature is maintained, often for several hours, to allow for the O-alkylation to

proceed.

Workup and Extraction: After the reaction is complete, the mixture is typically acidified with

hydrochloric acid. The product, now in its hydrochloride salt form, may precipitate or be

extracted into an aqueous layer. An organic solvent can be used to wash away unreacted

starting materials and byproducts.

Isolation and Purification: The aqueous solution containing the product is concentrated to

induce crystallization. The resulting solid is collected by filtration, washed with a cold solvent,

and dried to yield O-(4-Chlorobenzyl)hydroxylamine hydrochloride. Recrystallization from

a suitable solvent system can be performed for further purification.

The following diagram illustrates a generalized workflow for the synthesis of O-(4-
Chlorobenzyl)hydroxylamine hydrochloride.
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Synthesis Workflow for O-(4-Chlorobenzyl)hydroxylamine Hydrochloride
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Caption: A generalized workflow for the synthesis of O-(4-Chlorobenzyl)hydroxylamine
hydrochloride.

Applications in Research and Development
O-(4-Chlorobenzyl)hydroxylamine hydrochloride is primarily used as a reagent in organic

synthesis. Its utility is found in the construction of more complex molecules, particularly in the

pharmaceutical and agrochemical industries.

Pharmaceutical Synthesis: This compound serves as a building block in the development of

novel therapeutic agents. Substituted hydroxylamines are key intermediates in the synthesis

of various pharmaceuticals, including potential antihypertensive and anti-inflammatory drugs.

[7]

Organic Synthesis: It is a versatile reagent for creating complex molecules. The

hydroxylamine moiety can undergo a variety of reactions, making it a valuable tool for

synthetic chemists.[7]

Biological Activity and Signaling Pathways
Currently, there is no direct evidence in the scientific literature to suggest that O-(4-
Chlorobenzyl)hydroxylamine hydrochloride has a specific biological activity or is directly

involved in cellular signaling pathways. Its primary role is that of a synthetic intermediate, used

to create other molecules that may have biological activity. Researchers in drug discovery may

use this compound to synthesize a library of derivatives that are then screened for their effects

on various biological targets and signaling cascades.

Safety and Handling
O-(4-Chlorobenzyl)hydroxylamine hydrochloride is harmful if swallowed, in contact with

skin, or if inhaled.[8] It is essential to handle this compound with appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, in a well-ventilated area

or fume hood. For detailed safety information, refer to the material safety data sheet (MSDS)

provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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